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Compound of Interest

Compound Name: Ethyl Indolizine-2-carboxylate

Cat. No.: B132896

An In-depth Technical Guide on Ethyl Indolizine-2-carboxylate

This guide provides a comprehensive overview of the molecular structure, numbering, and key
chemical data for ethyl indolizine-2-carboxylate, targeted at researchers, scientists, and
professionals in drug development.

Molecular Structure and Numbering

Ethyl indolizine-2-carboxylate is a heterocyclic compound featuring an indolizine core. The
indolizine skeleton is composed of a fused pyridine and pyrrole ring system.[1] The
International Union of Pure and Applied Chemistry (IUPAC) name for this compound is ethyl
indolizine-2-carboxylate.[2] The structure is characterized by an ethyl carboxylate group
substituted at the 2-position of the indolizine ring.

The standard numbering of the indolizine ring begins at the carbon atom adjacent to the
nitrogen in the five-membered ring and proceeds around the pyrrole portion before numbering
the carbons of the six-membered ring. The bridgehead nitrogen atom is assigned the number
4.

Below is a diagram illustrating the molecular structure and the official numbering scheme.

Caption: Molecular structure and numbering of ethyl indolizine-2-carboxylate.

Quantitative Data
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The following tables summarize the key properties of ethyl indolizine-2-carboxylate.

Table 1. General and Physical Properties

Property Value Reference
Molecular Formula C11H11NO2 [21[3][4]
Molecular Weight 189.21 g/mol [2][3]
CAS Number 153274-63-6 [21[3114]
Physical State Solid [4]
SMILES CCOC(=0)C1=CN2Cc=CC=CC 2]

2=C1
InChi Key QGWGRWMQFFGAQV- 2]

UHFFFAOYSA-N

Table 2: Spectroscopic Data

Type Data Reference

5 7.85 (d, J= 6.3 Hz, 1.0 Hz,
1H), 7.80 (s, 1H), 7.36 (d, J =
9.2 Hz, 1H), 6.83 (s, 1H), 6.68
1H NMR (300 MHz, CDCls) (dd, J = 9.0 Hz, 6.3 Hz, 1H), 3]
6.53 (td, J= 6.9 Hz, 1.2 Hz,
1H), 4.35 (g, J= 7.1 Hz, 2H),
1.38 (t, J= 7.1 Hz, 3H)

Note: Detailed crystallographic data, such as specific bond lengths and angles for ethyl
indolizine-2-carboxylate, were not available in the searched literature. Much of the publicly
available crystallographic and mass spectrometry data corresponds to its isomer, ethyl indole-
2-carboxylate (CAS: 3770-50-1).[5][6][7]

Experimental Protocols
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Synthesis of Ethyl Indolizine-2-carboxylate

A documented method for the synthesis of ethyl indolizine-2-carboxylate involves the thermal
cyclization of an acrylate precursor.[3]

Starting Material: Ethyl 2-(acetoxy(pyridin-2-yl)methyl)acrylate

Procedure:

Add ethyl 2-(acetoxy(pyridin-2-yl)methyl)acrylate (7.0 g, 28 mmol) to a 25 mL flask.
o Heat the flask to 120 °C under a nitrogen atmosphere, with stirring.

o Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically
complete after approximately 55 minutes.

o Once complete, dilute the reaction mixture with 50 mL of a 5% Methanol:Ethyl Acetate
solution.

» Purify the mixture by passing it through a thick pad of silica gel, using 5% Methanol:EthylI
Acetate as the eluent.

o Concentrate the collected eluent to yield the product as a dark solid.
Yield: 4.02 g (21.2 mmol, 75% yield).[3]

Below is a workflow diagram illustrating the synthesis and purification process.
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Caption: Workflow for the synthesis of ethyl indolizine-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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